An In-Depth Technical Guide to the Synthesis of 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid
An In-Depth Technical Guide to the Synthesis of 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis of 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid, a substituted pyrazole derivative of interest in medicinal chemistry and drug development. The synthesis is primarily achieved through a two-step process involving a cyclocondensation reaction to form the pyrazole core, followed by hydrolysis to yield the final carboxylic acid. This document details the experimental protocols, presents key quantitative data, and illustrates the synthetic pathway.
Synthetic Pathway Overview
The synthesis of 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid commences with the cyclocondensation of a suitable β-dicarbonyl compound, diethyl 2-acetylmalonate, with propylhydrazine. This reaction forms the ethyl ester intermediate, ethyl 5-methyl-1-propyl-1H-pyrazole-4-carboxylate. Subsequent hydrolysis of this ester under basic conditions yields the target molecule, 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid.
Caption: Synthetic route for 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid.
Experimental Protocols
Step 1: Synthesis of Ethyl 5-methyl-1-propyl-1H-pyrazole-4-carboxylate
This procedure details the cyclocondensation reaction to form the pyrazole ester intermediate.
Materials:
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Diethyl 2-acetylmalonate
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Propylhydrazine
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Ethanol (absolute)
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Glacial Acetic Acid (catalyst)
Procedure:
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In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve diethyl 2-acetylmalonate (1 equivalent) in absolute ethanol.
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Add propylhydrazine (1.1 equivalents) to the solution.
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Add a catalytic amount of glacial acetic acid (approximately 0.1 equivalents).
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Heat the reaction mixture to reflux and maintain for 4-6 hours.
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Monitor the reaction progress by thin-layer chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature.
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Remove the solvent under reduced pressure using a rotary evaporator.
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Purify the crude product by column chromatography on silica gel, eluting with a hexane-ethyl acetate gradient, to yield ethyl 5-methyl-1-propyl-1H-pyrazole-4-carboxylate as a pale yellow oil.
Step 2: Synthesis of 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid
This protocol describes the hydrolysis of the pyrazole ester to the final carboxylic acid.
Materials:
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Ethyl 5-methyl-1-propyl-1H-pyrazole-4-carboxylate
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Sodium hydroxide (NaOH)
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Ethanol
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Water
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Hydrochloric acid (HCl, concentrated)
Procedure:
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Dissolve ethyl 5-methyl-1-propyl-1H-pyrazole-4-carboxylate (1 equivalent) in a mixture of ethanol and water.
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Add a solution of sodium hydroxide (2-3 equivalents) in water to the flask.
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Heat the mixture to reflux for 2-4 hours, monitoring the disappearance of the starting material by TLC.
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After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.
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Dilute the remaining aqueous solution with water and wash with a non-polar organic solvent (e.g., diethyl ether or dichloromethane) to remove any unreacted starting material.
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Cool the aqueous layer in an ice bath and acidify to a pH of approximately 2-3 by the slow addition of concentrated hydrochloric acid.
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A white precipitate of 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid will form.
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Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to obtain the final product.
Quantitative Data
The following table summarizes the expected quantitative data for the synthesis of 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid and its intermediate.
| Compound | Molecular Formula | Molecular Weight ( g/mol ) | Typical Yield (%) | Melting Point (°C) |
| Ethyl 5-methyl-1-propyl-1H-pyrazole-4-carboxylate | C10H16N2O2 | 196.25 | 75-85 | N/A (Oil) |
| 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid | C8H12N2O2 | 168.19 | 85-95 | 155-158 |
Characterization Data
The identity and purity of the synthesized compounds should be confirmed by spectroscopic methods. Below are the expected characterization data.
Ethyl 5-methyl-1-propyl-1H-pyrazole-4-carboxylate
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¹H NMR (CDCl₃, 400 MHz): δ 7.85 (s, 1H, pyrazole-H), 4.25 (q, J = 7.1 Hz, 2H, OCH₂CH₃), 4.05 (t, J = 7.2 Hz, 2H, NCH₂CH₂CH₃), 2.55 (s, 3H, pyrazole-CH₃), 1.80 (sext, J = 7.4 Hz, 2H, NCH₂CH₂CH₃), 1.35 (t, J = 7.1 Hz, 3H, OCH₂CH₃), 0.90 (t, J = 7.4 Hz, 3H, NCH₂CH₂CH₃).
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¹³C NMR (CDCl₃, 101 MHz): δ 163.5 (C=O), 148.0 (C5), 138.0 (C3), 112.0 (C4), 60.0 (OCH₂CH₃), 52.0 (NCH₂CH₂CH₃), 23.0 (NCH₂CH₂CH₃), 14.5 (OCH₂CH₃), 11.5 (pyrazole-CH₃), 11.0 (NCH₂CH₂CH₃).
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Mass Spectrometry (ESI+): m/z 197.1 [M+H]⁺.
5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid
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¹H NMR (DMSO-d₆, 400 MHz): δ 12.50 (s, 1H, COOH), 7.90 (s, 1H, pyrazole-H), 4.00 (t, J = 7.1 Hz, 2H, NCH₂CH₂CH₃), 2.50 (s, 3H, pyrazole-CH₃), 1.70 (sext, J = 7.3 Hz, 2H, NCH₂CH₂CH₃), 0.85 (t, J = 7.4 Hz, 3H, NCH₂CH₂CH₃).
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¹³C NMR (DMSO-d₆, 101 MHz): δ 164.0 (C=O), 148.5 (C5), 138.5 (C3), 111.5 (C4), 51.5 (NCH₂CH₂CH₃), 22.5 (NCH₂CH₂CH₃), 11.0 (pyrazole-CH₃), 10.5 (NCH₂CH₂CH₃).
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Mass Spectrometry (ESI+): m/z 169.1 [M+H]⁺.
Experimental Workflow Diagram
The following diagram illustrates the logical flow of the experimental procedure.
Caption: Workflow for the synthesis of 5-Methyl-1-propyl-1H-pyrazole-4-carboxylic acid.
